RUTHENIUM RED

• CAS RN: 1307-52-4
• Molecular Formula: Cl6H42N14O2Ru3

Description

Ruthenium Red, also known as ammoniated ruthenium oxychloride, is an inorganic dye used in histology to stain aldehyde fixed mucopolysaccharides. It is a brownish-red powder that is used as a microscopic stain and a reagent for carbohydrates. It has also been used as a pharmacological tool to study specific cellular mechanisms.

Molecular Structure Analysis

This compound has a chemical formula of Cl6H42N14O2Ru3 and a molar mass of 786.34 g·mol−1. Its linear formula is [(NH3)5RuORu(NH3)4ORu(NH3)5]Cl6.

Chemical Reactions Analysis

In the this compound-osmium tetroxide-cacodylate combination, generally used for cell surface staining, chemical reactions between this compound and osmium tetroxide occur. This compound seems to bind to cell surfaces without any molecular alteration.

Physical And Chemical Properties Analysis

This compound is a solid at 20°C. It has a molar mass of 786.34 g·mol−1.

Mechanism of Action

Ruthenium Red displays nanomolar potency against several of its binding partners (e.g., TRPV4, ryanodine receptors). For example, it is a potent inhibitor of intracellular calcium release by ryanodine receptors. As a TRPA1 blocker, it assists in reducing the airway inflammation caused by pepper spray.

Safety and Hazards

Ruthenium Red is harmful if swallowed. It causes skin irritation and serious eye irritation. It is recommended to avoid breathing mist, gas, or vapors, and to avoid contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is advised.

Future Directions

Ruthenium Red has been used as a staining agent for single-cell analysis by inductively coupled plasma time-of-flight mass spectrometry. It has several advantages: it is fast, does not affect cell viability, and is highly efficient. Therefore, this compound can be a promising cell staining agent for future application in SC-ICP-TOF-MS research.